Cas no 1504197-37-8 (4-(heptan-3-yl)aminopentan-1-ol)

• Product Name: 4-(heptan-3-yl)aminopentan-1-ol
• CAS No: 1504197-37-8
• MF: C₁₂H₂₇NO
• MW: 201.348883867264
• CID: 5161027
• PubChem ID: 75356531
• Update Time: 2025-10-29

4-(heptan-3-yl)aminopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-[(1-ethylpentyl)amino]-
• 4-(heptan-3-yl)aminopentan-1-ol

• Inchi： 1S/C12H27NO/c1-4-6-9-12(5-2)13-11(3)8-7-10-14/h11-14H,4-10H2,1-3H3
• InChI Key： SZXOVMFUMBBGOZ-UHFFFAOYSA-N
• SMILES： C(O)CCC(NC(CC)CCCC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 4-(heptan-3-yl)aminopentan-1-ol

4-(Heptan-3-yl)aminopentan-1-ol: A Comprehensive Overview

The compound with CAS No. 1504197-37-8, commonly referred to as 4-(heptan-3-yl)aminopentan-1-ol, is a versatile organic molecule that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group with a hydroxyl group, making it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in synthetic chemistry have further highlighted its potential applications in drug development, polymer science, and advanced materials.

4-(Heptan-3-yl)aminopentan-1-ol exhibits a fascinating molecular architecture that includes a seven-carbon chain (heptane) attached to an amino group at the third position, along with a hydroxyl group at the first position of a five-carbon chain (pentane). This structural arrangement not only imparts the molecule with unique physical properties but also facilitates its participation in various chemical reactions, such as nucleophilic substitutions and condensations. The compound's ability to act as both a nucleophile and a leaving group makes it an invaluable tool in organic synthesis.

Recent studies have explored the potential of 4-(heptan-3-yl)aminopentan-1-ol in the development of novel polymers and biodegradable materials. Researchers have demonstrated that this compound can serve as a building block for creating amphiphilic polymers, which are highly sought after in drug delivery systems and biomaterials. The amphiphilic nature of the molecule arises from the hydrophilic hydroxyl group and the hydrophobic heptane chain, enabling it to form micelles and self-assembled structures under certain conditions.

In addition to its role in polymer science, 4-(heptan-3-yl)aminopentan-1-ol has shown promise in medicinal chemistry. Its ability to form hydrogen bonds and participate in intermolecular interactions makes it a potential candidate for drug delivery systems and bioactive molecules. Recent research has focused on modifying the compound's structure to enhance its bioavailability and pharmacokinetic properties, paving the way for its application in therapeutic agents.

The synthesis of 4-(heptan-3-yl)aminopentan-1-ol involves a multi-step process that typically begins with the preparation of heptane derivatives followed by nucleophilic substitution reactions to introduce the amino and hydroxyl groups. Advances in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly, reducing the overall carbon footprint associated with its production.

From an analytical standpoint, 4-(heptan-3-yli)aminopentan-i ol has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These studies have provided valuable insights into its molecular conformation, intermolecular interactions, and stability under various conditions. Such detailed characterization is essential for understanding its behavior in different chemical environments and optimizing its applications.

In conclusion, 4-(heptan-i yl)aminopent-i ol (CAS No. 1504197-i i i i i i i i i i ) stands out as a remarkable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in the development of innovative materials and therapeutic agents. As research continues to unfold, this compound is expected to unlock even more possibilities in the realm of organic chemistry.